Cas no 2171190-89-7 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2171190-89-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6331053
• PubChem ID: 165548447
• Update Time: 2025-07-22

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• EN300-1488534
• 2171190-89-7
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

• Inchi： 1S/C25H30N2O5/c1-2-3-13-22(24(29)30)27-23(28)14-8-15-26-25(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,2-3,8,13-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t22-/m0/s1
• InChI Key： IIJBPXNYAMBQDS-QFIPXVFZSA-N
• SMILES： O(C(NCCCC(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Professional Introduction to Compound with CAS No. 2171190-89-7 and Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic Acid

The compound with the CAS number 2171190-89-7 and the product name (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the (2S)-configuration and the presence of a fluorenylmethoxycarbonyl moiety, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects with minimal side effects. The structure of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid suggests that it may possess such attributes. The amide and carboxylic acid functionalities present in the molecule are well-known for their role in modulating various biological pathways. Specifically, the amide group can interact with target proteins, while the carboxylic acid can participate in hydrogen bonding interactions, enhancing binding affinity.

The (2S)-configuration of the molecule is particularly noteworthy, as stereochemistry plays a crucial role in determining the biological activity of many pharmaceutical compounds. The (S)-configuration often confers enhanced binding affinity and selectivity compared to its (R)-enantiomer. This has been observed in various drug molecules where the (S)-enantiomer exhibits superior pharmacological properties. The presence of the fluorenylmethoxycarbonyl group further enhances the compound's stability and solubility, making it more suitable for formulation into pharmaceutical products.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to improve metabolic stability and bioavailability. The incorporation of a fluorenylmethoxycarbonyl group into the molecular structure of this compound not only enhances its chemical stability but also potentially improves its pharmacokinetic profile. This is particularly relevant in the context of drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. In oncology research, there is a particular focus on developing small molecule inhibitors that can selectively target cancer cells without affecting healthy cells. The unique structural features of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid, such as its ability to interact with specific protein targets, make it a promising candidate for this purpose.

In addition to its potential in oncology, this compound has shown promise in treating inflammatory diseases. Chronic inflammation is associated with a wide range of pathological conditions, including autoimmune disorders and cardiovascular diseases. The amide and carboxylic acid functionalities in the molecule can modulate inflammatory pathways by interacting with key enzymes and receptors involved in inflammation. This has been demonstrated in preclinical studies where analogs of this compound have exhibited anti-inflammatory effects.

The neurodegenerative disease field is another area where this compound shows significant potential. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of toxic protein aggregates in the brain. Small molecule inhibitors that can prevent or reverse these aggregations are highly sought after. The structural features of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid suggest that it may be able to interact with these toxic protein aggregates and disrupt their formation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in achieving high-quality intermediates. The fluorenylmethoxycarbonyl group is typically introduced during peptide coupling steps to protect amino groups and enhance stability during synthesis.

In conclusion, the compound with CAS number 2171190-89-7 and product name (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the (S)-configuration and the presence of fluorenylmethoxycarbonyl group, make it a promising candidate for various therapeutic applications. Further research is warranted to fully explore its potential in drug development and medicinal chemistry.